Ripasudil monohydrochloride dihydrate
Ripasudil monohydrochloride dihydrate
Ripasudil(cas 887375-67-9) is an inhibitor of Rho-associated protein kinase (ROCK; IC50s = 51 and 19 nM for ROCK-I and ROCK-II, respectively). Formulations containing ripasudil are used to lower intraocular pressure in the context of glaucoma and ocular hypertension.
Brand Name:
Vulcanchem
CAS No.:
887375-67-9
VCID:
VC0000218
InChI:
InChI=1S/C15H18FN3O2S.ClH.2H2O/c1-11-8-17-6-3-7-19(11)22(20,21)14-5-2-4-12-9-18-10-13(16)15(12)14;;;/h2,4-5,9-11,17H,3,6-8H2,1H3;1H;2*1H2/t11-;;;/m0.../s1
SMILES:
CC1CNCCCN1S(=O)(=O)C2=CC=CC3=CN=CC(=C32)F.O.O.Cl
Molecular Formula:
C15H18FN3O2S • HCl [2H2O]
Molecular Weight:
395.9 g/mol
Ripasudil monohydrochloride dihydrate
CAS No.: 887375-67-9
APIs
VCID: VC0000218
Molecular Formula: C15H18FN3O2S • HCl [2H2O]
Molecular Weight: 395.9 g/mol
Purity: >98%
| CAS No. | 887375-67-9 |
|---|---|
| Product Name | Ripasudil monohydrochloride dihydrate |
| Molecular Formula | C15H18FN3O2S • HCl [2H2O] |
| Molecular Weight | 395.9 g/mol |
| IUPAC Name | 4-fluoro-5-[[(2S)-2-methyl-1,4-diazepan-1-yl]sulfonyl]isoquinoline;dihydrate;hydrochloride |
| Standard InChI | InChI=1S/C15H18FN3O2S.ClH.2H2O/c1-11-8-17-6-3-7-19(11)22(20,21)14-5-2-4-12-9-18-10-13(16)15(12)14;;;/h2,4-5,9-11,17H,3,6-8H2,1H3;1H;2*1H2/t11-;;;/m0.../s1 |
| Standard InChIKey | CMDJNMACGABCKQ-XVSRHIFFSA-N |
| Isomeric SMILES | C[C@H]1CNCCCN1S(=O)(=O)C2=CC=CC3=CN=CC(=C32)F.O.O.Cl |
| SMILES | CC1CNCCCN1S(=O)(=O)C2=CC=CC3=CN=CC(=C32)F.O.O.Cl |
| Canonical SMILES | CC1CNCCCN1S(=O)(=O)C2=CC=CC3=CN=CC(=C32)F.O.O.Cl |
| Description | Ripasudil(cas 887375-67-9) is an inhibitor of Rho-associated protein kinase (ROCK; IC50s = 51 and 19 nM for ROCK-I and ROCK-II, respectively). Formulations containing ripasudil are used to lower intraocular pressure in the context of glaucoma and ocular hypertension. |
| Purity | >98% |
| Synonyms | Isoquinoline, 4-fluoro-5-[[(2S)-hexahydro-2-methyl-1H-1,4-diazepin-1-yl]sulfonyl]-, hydrochloride, hydrate (1:1:2) |
| Reference | 1: Isobe T, Ohta M, Kaneko Y, Kawai H. Species differences in metabolism of ripasudil (K-115) are attributed to aldehyde oxidase. Xenobiotica. 2015 Dec 18:1-12. [Epub ahead of print] PubMed PMID: 26678038. |
| PubChem Compound | 11625386 |
| Last Modified | Nov 11 2021 |
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